2-((5-(2-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[[5-[2-(3,6-dimethyl-2,4-dioxo-1H-pyrimidin-5-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C19H20FN5O4S/c1-10-4-5-12(8-14(10)20)22-15(26)9-30-19-24-23-16(29-19)7-6-13-11(2)21-18(28)25(3)17(13)27/h4-5,8H,6-7,9H2,1-3H3,(H,21,28)(H,22,26)
• InChI Key: OFYQEZAQWAJVFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(O2)CCC3=C(NC(=O)N(C3=O)C)C)F
• Molecular Formula: C19H20FN5O4S
• Molecular Weight: 433.5 g/mol

Description

2-((5-(2-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C19H20FN5O4S and its molecular weight is 433.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Applications

• Antimicrobial Activity : Compounds related to the 1,3,4-oxadiazole class, including the specified chemical, have shown significant antimicrobial properties. These compounds have been found to be effective against various microbial species (Gul et al., 2017).
• Antitumor Activity : Various derivatives of the chemical structure have demonstrated notable antitumor activities. This includes efficacy against HepG2 cell lines and other cancer cell types (Fahim et al., 2019); (Xiong Jing, 2011).

Synthesis and Characterization

• Synthesis Processes : The synthesis of related compounds involves multiple steps, including the conversion of organic acids into corresponding esters, hydrazides, and then to oxadiazole derivatives (Gul et al., 2017).
• Characterization Techniques : Advanced techniques like IR, NMR, and Mass Spectrometry are used for the structural elucidation of these compounds, confirming their identity and purity (Karanth et al., 2019).

Pharmacological Screening

• Antioxidant Properties : Some derivatives have been screened for antioxidant activities, showing potential in this area (George et al., 2010).
• Antibacterial Effects : The derivatives of the chemical structure have been tested for antibacterial activities, demonstrating effectiveness against various bacterial strains (Iqbal et al., 2017).